3-(2-Nitro-4-trifluoromethyl phenoxy)-4-methoxy benzaldehyde

• Molecular Formula: C15H10F3NO5
• Molecular Weight: 341.24 g/mol
• IUPAC Name: 4-methoxy-3-[2-nitro-4-(trifluoromethyl)phenoxy]benzaldehyde
• InChI: InChI=1S/C15H10F3NO5/c1-23-13-4-2-9(8-20)6-14(13)24-12-5-3-10(15(16,17)18)7-11(12)19(21)22/h2-8H,1H3
• InChI Key: YLSNQXJZPSCHBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

3-(2-Nitro-4-trifluoromethyl phenoxy)-4-methoxy benzaldehyde is a useful research compound. Its molecular formula is C15H10F3NO5 and its molecular weight is 341.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of potassium fluoride (457 mg, 7.8 mmol) in dry DMSO (20 ml) was added a solution of isovanillin (1.0 gm, 6.57 mmol) in dry DMSO (20 ml). The reaction contents were heated at 140° C. for 10 min. A solution of 4-fluoro-3-nitrobenzotrifluoride (1.37 gm, 6.57 mmol) in dry DMSO (10 ml) was added to the above suspension and the reaction mixture was stirred at 140° C. for 4.0 h. The reaction mixture was cooled to room temperature and the contents were poured into water (200 ml) and extracted with ethyl acetate (100 ml×3). The organic extracts were combined and washed with 1N sodium hydroxide (50 ml×2), water and brine and dried over anhydrous sodium sulfate. The organic layer was concentrated in vacuo to obtain 3-(2-nitro-4-trifluoromethyl phenoxy)-4-methoxy benzaldehyde as a pale yellow solid (2.0 gm).